Cas no 65750-08-5 (2H-Indazole, 3,5,6-trinitro-)

• Product Name: 2H-Indazole, 3,5,6-trinitro-
• CAS No: 65750-08-5
• MF: C₇H₃N₅O₆
• MW: 253.128620386124
• CID: 2794511
• PubChem ID: 135802536
• Update Time: 2025-04-21

2H-Indazole, 3,5,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• 3,5,6-trinitro-indazole
• DTXSID30483382
• 65750-08-5
• 2H-Indazole, 3,5,6-trinitro-

• Inchi： 1S/C7H3N5O6/c13-10(14)5-1-3-4(2-6(5)11(15)16)8-9-7(3)12(17)18/h1-2H,(H,8,9)
• InChI Key： LVXFPAXEXDCLDG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC2C(=C([N+](=O)[O-])NN=2)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 253.00833283Da
• Monoisotopic Mass: 253.00833283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 166Ų